![molecular formula C10H11NS B8723873 3-[(3-Methylphenyl)sulfanyl]propanenitrile CAS No. 62508-40-1](/img/structure/B8723873.png)
3-[(3-Methylphenyl)sulfanyl]propanenitrile
Description
3-[(3-Methylphenyl)sulfanyl]propanenitrile is a useful research compound. Its molecular formula is C10H11NS and its molecular weight is 177.27 g/mol. The purity is usually 95%.
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Properties
CAS No. |
62508-40-1 |
|---|---|
Molecular Formula |
C10H11NS |
Molecular Weight |
177.27 g/mol |
IUPAC Name |
3-(3-methylphenyl)sulfanylpropanenitrile |
InChI |
InChI=1S/C10H11NS/c1-9-4-2-5-10(8-9)12-7-3-6-11/h2,4-5,8H,3,7H2,1H3 |
InChI Key |
IPIYMNHNVWUISK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC=C1)SCCC#N |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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